Cas no 869061-88-1 (6-(trimethylsilyl)hex-5-yn-3-ol)

• Product Name: 6-(trimethylsilyl)hex-5-yn-3-ol
• CAS No: 869061-88-1
• MF: C₉H₁₈OSi
• MW: 170.324123859406
• CID: 4265676
• Update Time: 2026-04-14

6-(trimethylsilyl)hex-5-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-3-ol, 6-(trimethylsilyl)-
• 6-(trimethylsilyl)hex-5-yn-3-ol

Additional information on 6-(trimethylsilyl)hex-5-yn-3-ol

6-(Trimethylsilyl)hex-5-yn-3-ol: A Comprehensive Overview

6-(Trimethylsilyl)hex-5-yn-3-ol, also known by its CAS number 869061-88-1, is a unique organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its siloxane functionality and its alkyne group, which together make it a versatile building block for various applications. In this article, we will delve into the structural properties, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 6-(Trimethylsilyl)hex-5-yn-3-ol consists of a hexane chain with a trimethylsilyl (TMS) group attached at the sixth position and an alkyne group at the fifth position. The hydroxyl group (-OH) is located at the third carbon, making this compound a tertiary alcohol. The presence of the TMS group imparts unique electronic and steric properties to the molecule, which are highly desirable in many chemical reactions. Recent studies have highlighted the role of such silyl groups in stabilizing reactive intermediates during organometallic catalysis, thereby enhancing reaction efficiency.

One of the most notable aspects of 6-(Trimethylsilyl)hex-5-yn-3-ol is its ability to participate in click chemistry reactions. The alkyne group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that has revolutionized the field of medicinal chemistry and materials science. This property has been exploited in the development of novel drug delivery systems and advanced materials with tailored functionalities. For instance, researchers have utilized this compound to synthesize biocompatible polymers that exhibit excellent mechanical properties and biodegradability.

The synthesis of 6-(Trimethylsilyl)hex-5-yne-3 ol involves a multi-step process that typically begins with the preparation of an appropriate alkyne precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, transition metal catalysts such as palladium(II) complexes have been employed to facilitate coupling reactions, leading to higher yields and better purity levels.

In terms of applications, 6-(Trimethylsilyl)hex-5-yne-3 ol has found utility in several key areas. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive molecules with complex architectures. Its ability to undergo various functional group transformations makes it an invaluable tool for medicinal chemists seeking to explore new chemical space. Additionally, this compound has been utilized in the development of advanced materials such as stimuli-responsive polymers and nanocomposites.

The unique combination of properties exhibited by 6-(Trimethylsilyl)hex-5-yne-3-ol positions it as a promising candidate for future innovations in organic synthesis and materials science. As researchers continue to uncover new reaction pathways and applications for this compound, its significance within the scientific community is expected to grow further.